Cas no 896722-50-2 (1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine)

• Product Name: 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
• CAS No: 896722-50-2
• MF: C₁₃H₉ClN₂O₂S
• MW: 292.740760564804
• MDL: MFCD11616448
• CID: 714908
• PubChem ID: 49759033
• Update Time: 2025-05-20

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine
• 1-(benzenesulfonyl)-6-chloropyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine, 6-chloro-1-(phenylsulfonyl)-
• 1-(Phenylsulphonyl)-6-chloro-7-azaindole
• 1-benzenesulfonyl-6-chloro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,6-chloro-1-(phenylsulfonyl)
• AK103303
• 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine
• 1H-Pyrrolo[2,3-b]pyridine,6-chloro-1-(phenylsulfonyl)-
• MLCIWUYAGVFRMD-UHFFFAOYSA-N
• 4860AC
• SB14044
• AX8234842
• 1-benzenesulfonyl-6-chloro-1H-pyrrolo[2,3-b]pyri
• 6-Chloro-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridine (ACI)
• DTXSID80677996
• 896722-50-2
• DS-4085
• WKB72250
• AKOS016005247
• SCHEMBL2011040
• 6-Chloro-1-(phenylsulfonyl)-7-azaindole
• MFCD11616448
• SY116227
• CS-0004201
• N10009
• 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine

• MDL： MFCD11616448
• Inchi： 1S/C13H9ClN2O2S/c14-12-7-6-10-8-9-16(13(10)15-12)19(17,18)11-4-2-1-3-5-11/h1-9H
• InChI Key： MLCIWUYAGVFRMD-UHFFFAOYSA-N
• SMILES： O=S(N1C2C(=CC=C(N=2)Cl)C=C1)(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 292.00700
• Monoisotopic Mass: 292.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 60.3

Experimental Properties

• Density: 1.45
• Boiling Point: 488.6°C at 760 mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.68
• PSA: 60.34000
• LogP: 4.00750

1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine

Comprehensive Overview of 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2)

1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrrolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a benzenesulfonyl group and a chloro substituent enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for pyrrolopyridine derivatives has surged, driven by their potential applications in drug discovery and material science. Researchers are particularly interested in 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine due to its role as a building block for kinase inhibitors, which are pivotal in treating various diseases. The compound's CAS No. 896722-50-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

The synthesis of 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine involves multi-step organic reactions, including sulfonylation and halogenation processes. Its molecular structure has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, ensuring high purity and consistency for laboratory use. The compound's stability under various conditions makes it suitable for further functionalization, a feature highly valued by medicinal chemists.

One of the trending topics in organic chemistry is the development of sustainable synthesis methods. 1-(Benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine has been studied in this context, with researchers exploring greener catalysts and solvent-free reactions to minimize environmental impact. This aligns with the growing emphasis on green chemistry and the reduction of hazardous waste in industrial processes.

Another area of interest is the compound's potential in cancer research. Preliminary studies suggest that derivatives of pyrrolopyridine exhibit promising activity against specific cancer cell lines. While CAS No. 896722-50-2 itself is not a drug candidate, its structural framework is being optimized to enhance bioavailability and target specificity. This has led to a spike in related patent filings and peer-reviewed publications.

From a commercial perspective, 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine is available through specialized chemical suppliers, often in milligram to kilogram quantities. Its price and availability are common search queries, reflecting the compound's niche but growing market. Suppliers typically provide detailed technical data sheets (TDS) and safety information to ensure proper handling and storage.

In summary, 1-(benzenesulfonyl)-6-chloro-1H-pyrrolo[2,3-b]pyridine (CAS No. 896722-50-2) is a versatile compound with broad applications in scientific research. Its relevance to drug development, green chemistry, and material science ensures continued interest from academia and industry alike. As research progresses, this compound is likely to play an even more significant role in advancing innovative technologies and therapeutic solutions.